N-(3,5-dimethoxyphenyl)-3-{[(4-ethoxyphenyl)(methyl)amino]sulfonyl}thiophene-2-carboxamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-3-[(4-ethoxyphenyl)-methylsulfamoyl]thiophene-2-carboxamide
• InChI: InChI=1S/C22H24N2O6S2/c1-5-30-17-8-6-16(7-9-17)24(2)32(26,27)20-10-11-31-21(20)22(25)23-15-12-18(28-3)14-19(13-15)29-4/h6-14H,5H2,1-4H3,(H,23,25)
• InChI Key: JDSLATOFOQXDEC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(C)S(=O)(=O)C2=C(SC=C2)C(=O)NC3=CC(=CC(=C3)OC)OC
• Molecular Formula: C22H24N2O6S2
• Molecular Weight: 476.6 g/mol

Description

N-(3,5-dimethoxyphenyl)-3-{[(4-ethoxyphenyl)(methyl)amino]sulfonyl}thiophene-2-carboxamide is a useful research compound. Its molecular formula is C22H24N2O6S2 and its molecular weight is 476.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

A significant area of research involves the synthesis and structural elucidation of thiophene derivatives. For instance, studies have explored the synthesis of nitrothiophenes with various substituents, evaluating their potential as radiosensitizers and bioreductively activated cytotoxins, highlighting the versatility of thiophene derivatives in medicinal chemistry (Threadgill et al., 1991). Another study focused on the crystal structure and Hirshfeld surface analysis of a thiophene derivative, providing insights into its molecular interactions and stability (Prabhuswamy et al., 2016).

Biological Activities and Applications

Thiophene derivatives have been studied for their antimicrobial properties. For example, a study on the synthesis of thiophenyl pyrazoles and isoxazoles demonstrated potential antibacterial and antifungal activities, suggesting applications in developing new antimicrobial agents (Sowmya et al., 2018). Another research area involves the investigation of thiophene derivatives as electrochromic materials, indicating their potential in electronic and optical applications (Chang & Liou, 2008).

Chemical Reactions and Mechanisms

Research also delves into the chemical reactions involving thiophene derivatives. A study on the Gewald reaction under aqueous conditions highlighted an efficient method for synthesizing 2-amino-3-carboxamide derivatives of thiophene, demonstrating the adaptability of thiophene chemistry to green synthesis approaches (Abaee & Cheraghi, 2013).

Material Science Applications

Thiophene derivatives are also explored for their applications in material science. For instance, the synthesis and characterization of aromatic–aliphatic polyamides based on thiophene derivatives have been studied, indicating their utility in developing new polymeric materials with desirable thermal and mechanical properties (Ubale et al., 2001).